Hexachloroethane
Hexachloroethane
Effect of hydrogen peroxide concentrations on the degradation of hexachloroethane in the absence and the presence of tetrachloroethene by Fenton′s reagent has been investigated.
Hexachloroethane is a crystalline, colorless, toxic, solid chlorinated hydrocarbon with a camphor-like odor and emits toxic and irritating fumes when heated to decomposition. Hexachloroethane was used as an anthelmintic to treat fascioliasis in cattle and sheep, in refining aluminum alloys, in smoke bombs and pyrotechnic and as a degassing agent and polymer additive. Exposure to this substance irritates the skin and mucous membranes, causes liver damage and acts as a central nervous system depressant. Hexachloroethane is reasonably anticipated to be a human carcinogen. (NCI05)
Hexachloroethane is a colorless solid that gradually evaporates when it is exposed to air. It is also called HCE, perchloroethane, and carbon hexachloride. Its vapors smell like camphor. In the United States, about half of the hexachloroethane is used by the military for smoke-producing devices. It is also used to remove air bubbles in melted aluminum. Hexachloroethane may be present as an ingredient in some fungicides, insecticides, lubricants, and plastics. Hexachloroethane does not occur naturally in the environment. It is no longer made in the United States, but it is formed as a by-product in the production of some chemicals. Some hexachloroethane can be formed by incinerators when materials containing chlorinated hydrocarbons are burned. Hexachloroethane itself does not catch fire easily. Some hexachloroethane can also be formed when chlorine reacts with carbon compounds in drinking water.
Hexachloroethane is a colorless, crystalline solid with a camphor-like odor. It may cause illness from inhalation or ingestion and may irritate skin, eyes and mucous membranes. When heated to high temperatures it may emit toxic fumes. The primary hazard is the threat to the environment. Immediate steps should be taken to limit its spread to the environment. It is used to make other chemicals.
Hexachloroethane is a crystalline, colorless, toxic, solid chlorinated hydrocarbon with a camphor-like odor and emits toxic and irritating fumes when heated to decomposition. Hexachloroethane was used as an anthelmintic to treat fascioliasis in cattle and sheep, in refining aluminum alloys, in smoke bombs and pyrotechnic and as a degassing agent and polymer additive. Exposure to this substance irritates the skin and mucous membranes, causes liver damage and acts as a central nervous system depressant. Hexachloroethane is reasonably anticipated to be a human carcinogen. (NCI05)
Hexachloroethane is a colorless solid that gradually evaporates when it is exposed to air. It is also called HCE, perchloroethane, and carbon hexachloride. Its vapors smell like camphor. In the United States, about half of the hexachloroethane is used by the military for smoke-producing devices. It is also used to remove air bubbles in melted aluminum. Hexachloroethane may be present as an ingredient in some fungicides, insecticides, lubricants, and plastics. Hexachloroethane does not occur naturally in the environment. It is no longer made in the United States, but it is formed as a by-product in the production of some chemicals. Some hexachloroethane can be formed by incinerators when materials containing chlorinated hydrocarbons are burned. Hexachloroethane itself does not catch fire easily. Some hexachloroethane can also be formed when chlorine reacts with carbon compounds in drinking water.
Hexachloroethane is a colorless, crystalline solid with a camphor-like odor. It may cause illness from inhalation or ingestion and may irritate skin, eyes and mucous membranes. When heated to high temperatures it may emit toxic fumes. The primary hazard is the threat to the environment. Immediate steps should be taken to limit its spread to the environment. It is used to make other chemicals.
Brand Name:
Vulcanchem
CAS No.:
67-72-1
VCID:
VC20871265
InChI:
InChI=1S/C2Cl6/c3-1(4,5)2(6,7)8
SMILES:
C(C(Cl)(Cl)Cl)(Cl)(Cl)Cl
Molecular Formula:
C2Cl6
Cl3CCCl3
C2Cl6
Cl3CCCl3
C2Cl6
Molecular Weight:
236.7 g/mol
Hexachloroethane
CAS No.: 67-72-1
Cat. No.: VC20871265
Molecular Formula: C2Cl6
Cl3CCCl3
C2Cl6
Molecular Weight: 236.7 g/mol
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Specification
| Description | Effect of hydrogen peroxide concentrations on the degradation of hexachloroethane in the absence and the presence of tetrachloroethene by Fenton′s reagent has been investigated. Hexachloroethane is a crystalline, colorless, toxic, solid chlorinated hydrocarbon with a camphor-like odor and emits toxic and irritating fumes when heated to decomposition. Hexachloroethane was used as an anthelmintic to treat fascioliasis in cattle and sheep, in refining aluminum alloys, in smoke bombs and pyrotechnic and as a degassing agent and polymer additive. Exposure to this substance irritates the skin and mucous membranes, causes liver damage and acts as a central nervous system depressant. Hexachloroethane is reasonably anticipated to be a human carcinogen. (NCI05) Hexachloroethane is a colorless solid that gradually evaporates when it is exposed to air. It is also called HCE, perchloroethane, and carbon hexachloride. Its vapors smell like camphor. In the United States, about half of the hexachloroethane is used by the military for smoke-producing devices. It is also used to remove air bubbles in melted aluminum. Hexachloroethane may be present as an ingredient in some fungicides, insecticides, lubricants, and plastics. Hexachloroethane does not occur naturally in the environment. It is no longer made in the United States, but it is formed as a by-product in the production of some chemicals. Some hexachloroethane can be formed by incinerators when materials containing chlorinated hydrocarbons are burned. Hexachloroethane itself does not catch fire easily. Some hexachloroethane can also be formed when chlorine reacts with carbon compounds in drinking water. Hexachloroethane is a colorless, crystalline solid with a camphor-like odor. It may cause illness from inhalation or ingestion and may irritate skin, eyes and mucous membranes. When heated to high temperatures it may emit toxic fumes. The primary hazard is the threat to the environment. Immediate steps should be taken to limit its spread to the environment. It is used to make other chemicals. |
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| CAS No. | 67-72-1 |
| Molecular Formula | C2Cl6 Cl3CCCl3 C2Cl6 |
| Molecular Weight | 236.7 g/mol |
| IUPAC Name | 1,1,1,2,2,2-hexachloroethane |
| Standard InChI | InChI=1S/C2Cl6/c3-1(4,5)2(6,7)8 |
| Standard InChI Key | VHHHONWQHHHLTI-UHFFFAOYSA-N |
| SMILES | C(C(Cl)(Cl)Cl)(Cl)(Cl)Cl |
| Canonical SMILES | C(C(Cl)(Cl)Cl)(Cl)(Cl)Cl |
| Boiling Point | 368.2 °F at 760 mm Hg (Sublimes) (NTP, 1992) Sublimes 368.2°F (sublimes) |
| Colorform | Colorless crystals Crystal structure: rhombic <46 °C; triclinic 46-71 °C; cubic >71 °C |
| Melting Point | Sublimes (NTP, 1992) 187.0 °C Sublimes 368.2°F (sublimes) 368°F (Sublimes) |
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